Cas no 1806747-22-7 (2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806747-22-7
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4839192
• Update Time: 2025-10-11

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-6(10)4-5(19-8(14,15)16)2(17)1-3(18-4)7(11,12)13/h1,6H
• InChI Key： QPCFOPFHIWAVPM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Professional Introduction to 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806747-22-7)

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, with the CAS number 1806747-22-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is widely recognized for its diverse biological activities and utility in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its distinctive chemical properties and potential applications in drug discovery.

The structural composition of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine incorporates several key functional groups that enhance its reactivity and biological significance. The difluoromethyl group, for instance, is known to improve metabolic stability and binding affinity in drug molecules. Similarly, the iodo substituent at the 4-position provides a handle for further chemical modifications, enabling synthetic chemists to explore various derivatization pathways. The trifluoromethoxy and trifluoromethyl groups contribute to the molecule's lipophilicity and electronic properties, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their remarkable pharmacological properties. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The fluorine atoms in these molecules can modulate their interactions with biological targets, leading to enhanced efficacy and reduced toxicity. For instance, the introduction of fluorine atoms has been shown to increase the binding affinity of small molecules to their protein targets, thereby improving their therapeutic potential.

The synthesis of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework efficiently. The presence of multiple reactive sites in this compound necessitates careful optimization to achieve high yields and purity levels. Despite the challenges associated with its synthesis, the structural complexity of this molecule makes it an attractive scaffold for developing innovative pharmaceuticals.

The biological evaluation of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have indicated that this compound exhibits promising activity against various disease models. Notably, its ability to interact with specific enzymes and receptors has been explored in the context of cancer therapy. The fluorinated substituents are believed to enhance its ability to penetrate biological membranes and reach target sites effectively. Additionally, the compound's stability under physiological conditions makes it a suitable candidate for further development into a drug candidate.

The role of computational chemistry in understanding the behavior of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its structure for improved efficacy. By leveraging computational tools, researchers can simulate how this compound binds to proteins and other biomolecules, providing valuable insights into its mechanism of action. These simulations have also helped identify potential analogs with enhanced properties, paving the way for more targeted drug design.

The future prospects of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in pharmaceutical research are promising. As our understanding of fluorinated compounds continues to grow, new opportunities for their application in drug development will emerge. Ongoing studies aim to explore its potential use in treating neurological disorders, infectious diseases, and other challenging conditions. The versatility of this compound's structure allows for extensive modifications, enabling researchers to tailor its properties for specific therapeutic needs.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806747-22-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. With continued research and innovation, this compound is poised to play a crucial role in addressing unmet medical needs and improving patient outcomes.